5-Cyclopropyl-1,2,4-thiadiazol-3-amine
Overview
Description
5-Cyclopropyl-1,2,4-thiadiazol-3-amine (CTA) is a heterocyclic compound belonging to the thiadiazole family. It is a five-membered ring compound with a nitrogen atom at the center, two sulfur atoms, and three carbon atoms. CTA has a wide range of applications in the scientific research field, including biochemistry, pharmacology, and pharmaceuticals. CTA has been used as a reagent in the synthesis of other compounds, and it has also been used in the study of the biochemical and physiological effects of various compounds. In
Scientific Research Applications
Medicine: Anticancer Potential
The 1,2,4-thiadiazol moiety, particularly in compounds like 5-Cyclopropyl-1,2,4-thiadiazol-3-amine, has been studied for its cytotoxic properties . These compounds are of interest in medicinal chemistry due to their potential to disrupt DNA replication processes, which could inhibit the growth of cancer cells. The structural similarity of thiadiazoles to pyrimidine nucleic bases allows them to integrate into DNA, thereby offering a pathway to develop new anticancer drugs.
Agriculture: Pesticide Development
In the agricultural sector, thiadiazole derivatives are explored for their antimicrobial properties . The ability of these compounds to act as fungicides and bactericides makes them valuable in the development of new pesticides that can protect crops from various diseases, potentially increasing yield and reducing crop losses.
Material Science: Advanced Material Synthesis
Thiadiazoles are known for their robustness and stability, which are desirable properties in material science. They can be used in the synthesis of novel materials with specific electronic or photonic properties, contributing to the advancement of high-performance materials for various applications .
Environmental Science: Pollution Remediation
The reactivity of thiadiazole compounds can be harnessed in environmental science for pollution remediation. Their potential to interact with various pollutants at the molecular level could lead to the development of new methods for treating contaminated water or soil .
Biochemistry: Enzyme Inhibition
In biochemistry, the study of enzyme inhibitors is crucial for understanding metabolic pathways and developing therapeutic agents. 5-Cyclopropyl-1,2,4-thiadiazol-3-amine could serve as a scaffold for designing inhibitors that target specific enzymes involved in disease processes .
Pharmacology: Drug Design
The pharmacological applications of thiadiazoles include drug design, where the core structure of 5-Cyclopropyl-1,2,4-thiadiazol-3-amine can be modified to enhance its interaction with biological targets. This can lead to the creation of drugs with improved efficacy and reduced side effects .
Chemical Engineering: Process Optimization
In chemical engineering, thiadiazoles can be used to optimize chemical processes. Their unique chemical properties can improve the efficiency of synthesis reactions, leading to more cost-effective and environmentally friendly production methods .
Analytical Chemistry: Chemical Analysis
Finally, in analytical chemistry, thiadiazole derivatives can be employed as analytical reagents. Their specific reactivity patterns enable them to be used in the detection and quantification of various chemical species, aiding in the analysis of complex mixtures .
Mechanism of Action
Target of Action
Compounds with a similar 1,3,4-thiadiazole scaffold have been reported to exhibit a wide range of biological activities, including antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial . Therefore, it’s plausible that 5-Cyclopropyl-1,2,4-thiadiazol-3-amine may interact with multiple targets depending on the specific disease context.
Mode of Action
The presence of the =N-C-S- moiety in the 1,3,4-thiadiazole ring is believed to contribute to its low toxicity and high in vivo stability .
Biochemical Pathways
Compounds with a similar 1,3,4-thiadiazole scaffold have been reported to interact with various biochemical pathways related to their respective biological activities .
Pharmacokinetics
The compound’s molecular weight of 14119 suggests that it may have favorable ADME properties, as compounds with a molecular weight below 500 are generally well-absorbed and distributed in the body.
Result of Action
Compounds with a similar 1,3,4-thiadiazole scaffold have been reported to exhibit a wide range of biological activities, suggesting that 5-cyclopropyl-1,2,4-thiadiazol-3-amine may also have diverse molecular and cellular effects depending on its specific targets and mode of action .
Action Environment
It’s worth noting that the compound is a solid at room temperature , suggesting that it may be stable under a variety of environmental conditions.
properties
IUPAC Name |
5-cyclopropyl-1,2,4-thiadiazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S/c6-5-7-4(9-8-5)3-1-2-3/h3H,1-2H2,(H2,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTIQQISXSFOOIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=NS2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyclopropyl-1,2,4-thiadiazol-3-amine | |
CAS RN |
1342142-02-2 |
Source
|
| Record name | 5-cyclopropyl-1,2,4-thiadiazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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